molecular formula C11H18N4O4 B8451096 2-Tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid

2-Tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid

Cat. No.: B8451096
M. Wt: 270.29 g/mol
InChI Key: XNTHMGLXHAKERP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid is a useful research compound. Its molecular formula is C11H18N4O4 and its molecular weight is 270.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N4O4

Molecular Weight

270.29 g/mol

IUPAC Name

2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(triazol-2-yl)butanoic acid

InChI

InChI=1S/C11H18N4O4/c1-11(2,3)19-10(18)14-8(9(16)17)4-7-15-12-5-6-13-15/h5-6,8H,4,7H2,1-3H3,(H,14,18)(H,16,17)

InChI Key

XNTHMGLXHAKERP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC(CCN1N=CC=N1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.50 g (1.6 mmol) of 2-tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid methyl ester in 1.0 mL of MeOH and 3.0 mL (9.0 mmol) of 3M aq. NaOH is stirred at 80° C. for 60 min The mixture was cooled to rt and washed with EtOAc (1×10 mL). After adjusting the pH to 4 with 3M HCl, the mixture is extracted with EtOAc (3×) and the extracts are washed with brine, then dried with Na2SO4, filtered, and concentrated to provide 0.42 g (87%) of 2-tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid as a white solid.
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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